![molecular formula C23H27FN6O3 B2423612 3-(2-fluorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 927583-55-9](/img/structure/B2423612.png)
3-(2-fluorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-fluorobenzyl)-1,7-dimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H27FN6O3 and its molecular weight is 454.506. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dual-Targeted Ligand Development for Neurodegenerative Diseases
One significant application involves the design of novel multi-target directed ligands based on the annelated xanthine scaffold, including compounds similar to the specified chemical structure. These compounds combine A2A adenosine receptor (AR) antagonistic activity with monoamine oxidase B (MAO-B) inhibition. This dual-target approach aims to provide symptomatic relief and disease-modifying effects for neurodegenerative diseases, particularly Parkinson's disease. The study by Załuski et al. (2019) highlighted the potential of these compounds to serve as a foundation for developing new treatments for neurodegenerative conditions (Załuski et al., 2019).
Antidepressant and Anxiolytic Potential
Another area of application is in the development of potential antidepressant agents. Research by Zagórska et al. (2016) on 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione revealed compounds that demonstrated potent serotonin receptor affinity and exhibited promising antidepressant and anxiolytic effects in preliminary pharmacological studies (Zagórska et al., 2016).
Advancing Drug Discovery for Neurodegenerative Diseases
Research into water-soluble tricyclic xanthine derivatives, including 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones, has identified compounds with multi-target inhibition capabilities. These compounds, acting as adenosine receptor antagonists and monoamine oxidase inhibitors, hold promise for the treatment of neurodegenerative diseases by offering both symptomatic relief and potential disease-modifying effects (Brunschweiger et al., 2014).
Potential in Anticonvulsant Therapy
The synthesis and evaluation of imidazo[1,2-a]-s-triazine nucleosides and their analogues have opened new avenues in antiviral and anticonvulsant therapy. These compounds, including imidazo[1,2-a]-s-triazine derivatives, have demonstrated moderate activity against various viruses and may offer a novel approach to anticonvulsant therapy (Kim et al., 1978).
Properties
IUPAC Name |
2-[(2-fluorophenyl)methyl]-4,7-dimethyl-6-(3-morpholin-4-ylpropyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27FN6O3/c1-16-14-29-19-20(25-22(29)28(16)9-5-8-27-10-12-33-13-11-27)26(2)23(32)30(21(19)31)15-17-6-3-4-7-18(17)24/h3-4,6-7,14H,5,8-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZHHRHFQDLSUHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CCCN4CCOCC4)N(C(=O)N(C3=O)CC5=CC=CC=C5F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.